4-Bromo-2-[bromo(difluoro)methyl]-1H-benzimidazole

• IUPAC Name: 4-bromo-2-[bromo(difluoro)methyl]-1H-benzimidazole
• InChI: InChI=1S/C8H4Br2F2N2/c9-4-2-1-3-5-6(4)14-7(13-5)8(10,11)12/h1-3H,(H,13,14)
• InChI Key: ZZURSWGFGGYQCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Br)N=C(N2)C(F)(F)Br
• Molecular Formula: C8H4Br2F2N2
• Molecular Weight: 325.94 g/mol

Description

4-Bromo-2-[bromo(difluoro)methyl]-1H-benzimidazole is an organic compound that is used in organic synthesis and as a reagent in organic chemistry. It is a white solid with a molecular formula of C7H4Br2F2N2. This compound is a useful reagent for the synthesis of various organic compounds, such as heterocyclic compounds, peptides, and polymers. It has a variety of applications in scientific research and laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Properties

4-Bromo-2-[bromo(difluoro)methyl]-1H-benzimidazole is a versatile chemical compound used in various synthetic pathways. Its unique structure allows for the synthesis of diverse benzimidazole derivatives, which are of significant interest in chemical research due to their wide range of biological and pharmacological activities. For instance, the synthesis of azepino[1,2-a]benzimidazoles and imidazo[1,2-a]azepines involves the fusion of γ-bromodypnones with 1,2-dimethyl-1H-benzimidazole, showcasing the compound's role in creating complex heterocyclic systems (Potikha, Turelyk, & Kovtunenko, 2011).

The compound's bromo and difluoromethyl groups also contribute to its reactivity, making it a valuable intermediate in organic synthesis. For example, α-Bromo-4-(difluoromethylthio)acetophenone, a related compound, demonstrates the utility of bromo and difluoromethyl functionalities in synthesizing S- and N-substituted azaheterocycles, highlighting the potential applications of 4-Bromo-2-[bromo(difluoro)methyl]-1H-benzimidazole in generating novel heterocyclic compounds with potential biological activities (Demchenko et al., 2003).

Crystallographic Studies

Crystallographic studies of benzimidazole derivatives, including those related to 4-Bromo-2-[bromo(difluoro)methyl]-1H-benzimidazole, provide insights into their molecular structures, which is crucial for understanding their chemical reactivity and potential as building blocks in materials science. For instance, the crystal structures of 1-(4-bromo-2,3,5,6-tetrafluorophenyl)-3-benzyl-methylimidazolium bromides have been determined, showcasing the importance of halogen bonding in the solid-state structures of such compounds (Althagbi, Evans, & Saunders, 2018). This information is pivotal for designing materials with specific properties, such as porosity, stability, or catalytic activity.

Biological Applications

While the specific compound 4-Bromo-2-[bromo(difluoro)methyl]-1H-benzimidazole may not have direct biological applications mentioned in the available literature, related benzimidazole derivatives are studied for their biological activities. For example, benzimidazole analogs have been investigated for their potential as anti-helical agents against enzymes of selected Flaviviridae, indicating the broader relevance of benzimidazole derivatives in antiviral research (Bretner et al., 2005).

Mechanism of Action

Target of Action

Benzimidazole compounds are known to interact with a variety of biological targets, including enzymes and receptors, depending on their specific substitutions .

Mode of Action

It’s worth noting that benzimidazole derivatives are often involved in hydrogen bonding due to the presence of the imidazole ring, which can influence their interaction with biological targets .

Biochemical Pathways

Benzimidazole derivatives have been associated with a wide range of biochemical pathways, depending on their specific structural features .